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Compound of Interest

Compound Name: Vidofludimus hemicalcium

Cat. No.: B12752360

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like Vidofudimus hemicalcium is paramount. This
document provides essential safety and logistical information, including operational and
disposal plans, to foster a secure laboratory environment.

Vidofudimus hemicalcium is an investigational drug being evaluated for the treatment of
autoimmune diseases such as multiple sclerosis.[1] As with any active pharmaceutical
ingredient, proper disposal is crucial to prevent environmental contamination and ensure

personnel safety.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Vidofudimus hemicalcium is
the first step toward safe handling and disposal.
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Property Vidofudimus (Free Acid) Vidofudimus Hemicalcium
C40H34CaF2N208
Molecular Formula C20H18FNOA4[1][2]
(anhydrous)[3]
Molar Mass 355.365 g-mol-1[1] 748.8 g/mol (anhydrous)[3]
CAS Number 717824-30-1[1][4] 1354012-90-0[3][5]
Appearance Crystalline solid[6] White crystalline polymorph[6]
Solubility 10 mM in DMSOI5] Data not readily available

Approximately 30 hours[1][7] Approximately 30 hours[1][7]
[8] [8]

Plasma Half-Life

Hazard Identification and Safety Precautions

The Safety Data Sheet (SDS) for Vidofudimus, the free acid form, indicates several hazards
that should be considered when handling the hemicalcium salt as well.[4]

o Toxicity: Harmful if swallowed and may cause damage to fertility or the unborn child.[4]
e Environmental: May cause long-lasting harmful effects to aquatic life.[4]

Personal Protective Equipment (PPE): When handling Vidofudimus hemicalcium, appropriate
PPE, including safety glasses, gloves, and a lab coat, should be worn. Work in a well-ventilated
area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.

Mechanism of Action: Signaling Pathway

Vidofudimus hemicalcium exhibits a dual mechanism of action, targeting both inflammatory and
neurodegenerative pathways.[1][9] It acts as an inhibitor of dihydroorotate dehydrogenase
(DHODH) and an activator of the nuclear receptor-related 1 (Nurrl) protein.[1][10]
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Neuroprotective Pathway

Vidofludimus Nurrl Neuroprotective Increased Neuronal
Hemicalcium Activation Gene Expression Survival & Function

Anti-inflammatory Pathway

Vidofludimus DHODH Reduced Pyrimidine Decreased Lymphocyte Reduced

Hemicalcium Inhibition Synthesis Proliferation Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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